Cas no 14573-97-8 ({2-3-(Dimethylamino)propoxyphenyl}methanol)

• Product Name: {2-3-(Dimethylamino)propoxyphenyl}methanol
• CAS No: 14573-97-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 134523
• PubChem ID: 23401802
• Update Time: 2025-04-19

{2-3-(Dimethylamino)propoxyphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[3-(Dimethylamino)propoxy]phenyl}methanol
• [2-[3-(dimethylamino)propoxy]phenyl]methanol
• Benzenemethanol,2-[3-(dimethylamino)propoxy]-
• 2-[3-(Dimethylamino)propoxy]benzyl alcohol
• AG-D-89771
• CC59609
• CTK4C4677
• MolPort-000-143-845
• SBB094215
• 2-[3-(Dimethylamino)propoxy]benzylalcohol97%
• 2-[3-(Dimethylamino)propoxy]benzyl alcohol 97%
• (2-[3-(Dimethylamino)propoxy]phenyl)methanol
• CHEMBL4552953
• 14573-97-8
• CHEBI:194717
• FT-0743108
• DTXSID50633605
• MS-22092
• AKOS015912374
• (2-(3-(Dimethylamino)propoxy)phenyl)methanol
• DB-063620
• {2-3-(Dimethylamino)propoxyphenyl}methanol

• Inchi： 1S/C12H19NO2/c1-13(2)8-5-9-15-12-7-4-3-6-11(12)10-14/h3-4,6-7,14H,5,8-10H2,1-2H3
• InChI Key： KEQGOXOOPXJVFM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CO)CCCN(C)C

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.043
• Melting Point: 55 °C
• Boiling Point: 328.7°Cat760mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.526
• PSA: 32.70000
• LogP: 1.50940

{2-3-(Dimethylamino)propoxyphenyl}methanol Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：